2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane

Specification

• CAS No.: 2221812-44-6
• Molecular Formula: C10H10BrFO3
• Molecular Weight: 277.09 g/mol
• IUPAC Name: 2-(6-bromo-2-fluoro-3-methoxyphenyl)-1,3-dioxolane
• Standard InChI: InChI=1S/C10H10BrFO3/c1-13-7-3-2-6(11)8(9(7)12)10-14-4-5-15-10/h2-3,10H,4-5H2,1H3
• Standard InChI Key: HCMRXFVVKCPCMY-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)Br)C2OCCO2)F
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)C2OCCO2)F

Introduction

2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane is a complex organic compound with a specific structure that includes a bromo, fluoro, and methoxy-substituted phenyl ring attached to a 1,3-dioxolane moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique functional groups.

Synthesis and Preparation

The synthesis of 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane involves complex organic chemistry techniques. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds are often prepared through reactions involving halogenation, etherification, or other functional group transformations.

General Synthetic Approaches

• Halogenation: Involves the introduction of bromine and fluorine atoms onto the phenyl ring, typically using reagents like bromine or fluorinating agents.

• Etherification: Formation of the 1,3-dioxolane ring often involves reactions between aldehydes or ketones with diols under acidic conditions.

Applications and Potential Uses

This compound, due to its unique structure, may find applications in pharmaceuticals, agrochemicals, or as an intermediate in organic synthesis. The presence of bromine and fluorine atoms makes it a potential candidate for further chemical transformations, such as nucleophilic substitution reactions.

Potential Biological Activity

While specific biological activity data for 2-(2-Bromo-6-fluoro-5-methoxyphenyl)-1,3-dioxolane is not available, compounds with similar structures have shown promise in drug discovery programs. The bromo and fluoro substituents can influence the compound's pharmacokinetic properties and biological interactions.

Safety and Handling

Given its hazard classification, handling this compound requires appropriate safety measures:

Hazard Statement	Precautionary Statement
H315	P261, P305
H319	P351, P338
H335

Safety Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, and a mask should be worn.

• Storage: Store in a cool, dry place away from incompatible substances.

• Disposal: Dispose of according to local regulations and guidelines.

Future Research Directions

Further research is needed to explore the synthesis, properties, and potential applications of this compound. This could involve investigating its reactivity, biological activity, and potential uses in drug discovery or as a synthetic intermediate.

Data Table: Compound Information

Property	Value/Description
Chemical Formula	C10H10BrFO3
CAS No.	2221812-44-6
MDL No.	MFCD28976822
Purity	95%
Storage Temperature	2-8°C
Hazard Statements	H315, H319, H335
Precautionary Statements	P261, P305, P351, P338